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Compound of Interest

Compound Name:
Amoxicillin and clavulanate

potassium

Cat. No.: B1260260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for determining the minimum

inhibitory concentration (MIC) of amoxicillin-clavulanate against clinically significant bacteria

using the Etest® gradient diffusion method. This quantitative technique is essential for

antimicrobial susceptibility testing, aiding in the guidance of appropriate therapeutic

interventions and the surveillance of resistance patterns.

Principle of the Etest® Method
The Etest® is a quantitative antimicrobial susceptibility testing method that utilizes a pre-

defined, stable gradient of an antimicrobial agent immobilized on a plastic strip.[1][2][3] When

the Etest® strip is applied to an inoculated agar surface, the antimicrobial agent is immediately

released into the agar, creating a continuous, exponential gradient of drug concentrations.[1][4]

After incubation, a symmetrical inhibition ellipse is formed along the strip. The MIC value, in

µg/mL, is read directly from the scale on the strip where the edge of the inhibition ellipse

intersects the strip.[1] This method combines the principles of both dilution and diffusion

methods for determining antimicrobial susceptibility.[1][5]

Key Applications
Determination of the MIC of amoxicillin-clavulanate for a wide range of Gram-positive and

Gram-negative aerobic bacteria, as well as fastidious organisms.[2][5]
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Guiding the selection of appropriate antimicrobial therapy for bacterial infections.[3]

Monitoring the emergence and spread of amoxicillin-clavulanate resistance.

Supporting drug development and research by providing precise MIC data.

Experimental Protocols
Materials

Etest® Amoxicillin-Clavulanate (XL) strips (e.g., bioMérieux Cat. No. 412240)[6][7]

Appropriate agar medium (e.g., Mueller-Hinton Agar for non-fastidious bacteria)[8]

Sterile saline or appropriate broth[4]

Sterile cotton swabs[4]

0.5 McFarland turbidity standard[4]

Incubator set at the appropriate temperature and atmosphere[4]

Forceps or Etest® applicator[4]

Quality control (QC) strains (e.g., Staphylococcus aureus ATCC® 29213™, Escherichia coli

ATCC® 25922™, Pseudomonas aeruginosa ATCC® 27853™, Haemophilus influenzae

ATCC® 49247™)[8][9]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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